Cas no 59780-24-4 (2-Butanol, 4-iodo-, (S)-)
2-Butanol, 4-iodo-, (S)- structure
Product Name:2-Butanol, 4-iodo-, (S)-
CAS No:59780-24-4
MF:C4H9IO
MW:200.018133878708
CID:337309
PubChem ID:18651331
Update Time:2025-04-19
2-Butanol, 4-iodo-, (S)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanol, 4-iodo-, (S)-
- DTXSID10595371
- SCHEMBL1660336
- (2S)-4-Iodobutan-2-ol
- 59780-24-4
-
- Inchi: 1S/C4H9IO/c1-4(6)2-3-5/h4,6H,2-3H2,1H3/t4-/m0/s1
- InChI Key: FRITUKTYDGNWAY-BYPYZUCNSA-N
- SMILES: ICC[C@H](C)O
Computed Properties
- Exact Mass: 199.96937
- Monoisotopic Mass: 199.96981g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 30.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
2-Butanol, 4-iodo-, (S)- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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